molecular formula C21H31N3O3 B5657384 (4aR*,8aR*)-4a-hydroxy-N,N-dimethyl-7-(4-phenylbutanoyl)octahydro-2,7-naphthyridine-2(1H)-carboxamide

(4aR*,8aR*)-4a-hydroxy-N,N-dimethyl-7-(4-phenylbutanoyl)octahydro-2,7-naphthyridine-2(1H)-carboxamide

Cat. No. B5657384
M. Wt: 373.5 g/mol
InChI Key: HQVXNRHMNLHREP-WIYYLYMNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Naphthyridine derivatives, including compounds like "(4aR*,8aR*)-4a-hydroxy-N,N-dimethyl-7-(4-phenylbutanoyl)octahydro-2,7-naphthyridine-2(1H)-carboxamide," are a focal point of research due to their varied biological activities. These activities range from antimicrobial and antiviral to anticancer and anti-inflammatory effects, highlighting their potential as therapeutic agents (Madaan et al., 2015).

Synthesis Analysis

The synthesis of naphthyridine derivatives often involves cyclization reactions, palladium-catalyzed cross-coupling, and functional group transformations. For compounds like "(4aR*,8aR*)-4a-hydroxy-N,N-dimethyl-7-(4-phenylbutanoyl)octahydro-2,7-naphthyridine-2(1H)-carboxamide," these methods allow for the introduction of diverse functional groups, enabling the exploration of their biological activities (Pazderski & Abramov, 2023).

Molecular Structure Analysis

The molecular structure of naphthyridine derivatives contributes significantly to their biological activities. The planar, aromatic system of naphthyridines facilitates interactions with biological macromolecules, such as DNA, influencing their pharmacological properties. Structural modifications, such as hydroxylation and N,N-dimethylation, can further enhance these interactions, suggesting a direct correlation between structure and function (Gong et al., 2016).

Chemical Reactions and Properties

Naphthyridine derivatives participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions, due to their reactive centers. These reactions enable the synthesis of a wide array of derivatives with differing properties and biological activities. The presence of functional groups such as carboxamide influences the chemical behavior and stability of these compounds (Gaber et al., 2017).

Physical Properties Analysis

The physical properties of naphthyridine derivatives, including solubility, melting points, and crystallinity, are crucial for their application in drug development. Modifications in the molecular structure can significantly affect these properties, influencing the compound's bioavailability and therapeutic efficacy (Chlebosz et al., 2023).

properties

IUPAC Name

(4aR,8aR)-4a-hydroxy-N,N-dimethyl-7-(4-phenylbutanoyl)-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H31N3O3/c1-22(2)20(26)24-14-12-21(27)11-13-23(15-18(21)16-24)19(25)10-6-9-17-7-4-3-5-8-17/h3-5,7-8,18,27H,6,9-16H2,1-2H3/t18-,21-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HQVXNRHMNLHREP-WIYYLYMNSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=O)N1CCC2(CCN(CC2C1)C(=O)CCCC3=CC=CC=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)C(=O)N1CC[C@@]2(CCN(C[C@@H]2C1)C(=O)CCCC3=CC=CC=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H31N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

373.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4aR,8aR)-4a-hydroxy-N,N-dimethyl-7-(4-phenylbutanoyl)-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridine-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.